Cas no 1249486-86-9 (1H-Pyrazol-3-amine, 1-[(2-methoxyphenyl)methyl]-)

• Product Name: 1H-Pyrazol-3-amine, 1-[(2-methoxyphenyl)methyl]-
• CAS No: 1249486-86-9
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 6575655
• Update Time: 2025-07-20

1H-Pyrazol-3-amine, 1-[(2-methoxyphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 1-[(2-methoxyphenyl)methyl]-

• Inchi： 1S/C11H13N3O/c1-15-10-5-3-2-4-9(10)8-14-7-6-11(12)13-14/h2-7H,8H2,1H3,(H2,12,13)
• InChI Key： NQUJGGPVNSMCJL-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2OC)C=CC(N)=N1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 393.3±27.0 °C(Predicted)
• pka: 3.87±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1H-Pyrazol-3-amine, 1-[(2-methoxyphenyl)methyl]-

Comprehensive Overview of 1H-Pyrazol-3-amine, 1-[(2-methoxyphenyl)methyl]- (CAS No. 1249486-86-9)

The compound 1H-Pyrazol-3-amine, 1-[(2-methoxyphenyl)methyl]- (CAS No. 1249486-86-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with an amine group and a 2-methoxyphenylmethyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

One of the key reasons for the growing interest in 1H-Pyrazol-3-amine, 1-[(2-methoxyphenyl)methyl]- is its role in the development of small-molecule inhibitors. With the rise of personalized medicine and precision therapeutics, this compound has been investigated for its ability to modulate specific biological pathways. For instance, its pyrazole-amine scaffold is often leveraged in the design of kinase inhibitors, which are critical in oncology and autoimmune disease treatments. This aligns with current trends in AI-driven drug discovery, where computational models predict the efficacy of such scaffolds in virtual screening.

Another area where CAS No. 1249486-86-9 is gaining traction is in agrochemical innovation. The 2-methoxyphenyl group in its structure contributes to its potential as a building block for herbicides and fungicides. As sustainable farming practices become a global priority, researchers are focusing on eco-friendly compounds that minimize environmental impact. The versatility of this molecule allows for modifications that enhance its biodegradability while maintaining efficacy—a hot topic in green chemistry discussions.

From a synthetic chemistry perspective, the preparation of 1H-Pyrazol-3-amine, 1-[(2-methoxyphenyl)methyl]- involves multi-step reactions, often starting from readily available precursors like hydrazine derivatives and methoxybenzyl halides. Optimizing these synthetic routes is a common challenge addressed in recent publications, with emphasis on yield improvement and waste reduction. This resonates with the broader sustainable synthesis movement, which prioritizes atom economy and renewable feedstocks.

In the context of material science, this compound’s aromatic and heterocyclic features make it a candidate for designing functional polymers or coordination complexes. Its ability to act as a ligand for metal ions opens doors to applications in catalysis or sensor development. Such interdisciplinary applications highlight its relevance beyond traditional chemistry, appealing to researchers in nanotechnology and smart materials.

Safety and regulatory aspects of CAS No. 1249486-86-9 are also frequently queried in scientific databases. While it is not classified as hazardous under major regulatory frameworks, proper handling protocols are recommended due to its amine functionality. This aligns with the increasing demand for transparent chemical safety data in industrial and academic settings.

In summary, 1H-Pyrazol-3-amine, 1-[(2-methoxyphenyl)methyl]- represents a versatile and research-driven compound with cross-disciplinary applications. Its structural features and adaptability position it at the forefront of innovations in drug development, sustainable agriculture, and advanced materials. As scientific inquiries into its properties expand, this molecule is poised to play a pivotal role in addressing contemporary challenges in chemistry and biology.